Cas no 866157-34-8 (4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine)

• Product Name: 4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine
• CAS No: 866157-34-8
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 4663156
• PubChem ID: 3698048
• Update Time: 2025-07-17

4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine

• Inchi： 1S/C12H16N2O3/c1-12(2)8-17-9-13(12)7-10-3-5-11(6-4-10)14(15)16/h3-6H,7-9H2,1-2H3
• InChI Key： WIECZSHEBAMWJL-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(CC2=CC=C([N+]([O-])=O)C=C2)C1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine

Comprehensive Overview of 4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine (CAS No. 866157-34-8)

4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine (CAS No. 866157-34-8) is a specialized organic compound belonging to the oxazolidine class, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a nitrophenyl moiety with a dimethyl-substituted oxazolidine ring, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₁₆N₂O₃, reflects its potential for diverse applications, particularly in drug discovery and material science.

Recent studies highlight the growing interest in nitrophenyl derivatives due to their electron-withdrawing properties, which are critical for designing photoactive materials and catalysts. The 4,4-dimethyl-1,3-oxazolidine core, on the other hand, is known for its stability and versatility in heterocyclic chemistry. Researchers are exploring this compound's role in developing antimicrobial agents and polymer stabilizers, aligning with the global demand for sustainable and high-performance chemicals.

One of the most searched questions related to CAS No. 866157-34-8 is its synthetic pathway. The compound is typically synthesized via a condensation reaction between 4-nitrobenzaldehyde and 2-amino-2-methyl-1-propanol, followed by cyclization. This method is favored for its high yield and scalability, making it suitable for industrial applications. Additionally, the nitro group in the structure offers opportunities for further functionalization, such as reduction to an amine or conversion into other pharmacophores.

Environmental and safety considerations are also trending topics among users researching 4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine. While the compound is not classified as hazardous under current regulations, proper handling protocols are recommended due to its nitroaromatic nature. Innovations in green chemistry are driving efforts to optimize its synthesis, minimizing waste and energy consumption—a key focus for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

From a commercial perspective, CAS No. 866157-34-8 is supplied by leading chemical manufacturers as a high-purity intermediate. Its applications span pharmaceutical intermediates, agrochemical formulations, and advanced material research. The compound's structure-activity relationship (SAR) is frequently studied to uncover novel bioactive properties, particularly in central nervous system (CNS) targeting molecules. This aligns with the rising demand for neurotherapeutics and precision medicine solutions.

In conclusion, 4,4-dimethyl-3-[(4-nitrophenyl)methyl]-1,3-oxazolidine represents a multifaceted compound with broad scientific and industrial relevance. Its unique chemical properties and adaptability position it as a promising candidate for future innovations in life sciences and material engineering. As research progresses, this compound is expected to play a pivotal role in addressing challenges in drug development and sustainable chemistry.